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Compound of Interest

3-(2-Bromophenyl)-2H-chromen-2-
Compound Name:
one

Cat. No.: B15228818

Get Quote

Chemical Identity & Core Data[2][3][4]

3-(2-Bromophenyl)coumarin is a 3-arylcoumarin derivative characterized by a coumarin (2H-

chromen-2-one) scaffold substituted at the C3 position with an ortho-brominated phenyl ring.[1]
[2] This steric bulk at the ortho position influences the planarity of the molecule, affecting its
fluorescence quantum yield and binding affinity in biological targets compared to its para-
substituted counterparts.[1][2]

Key Identifiers
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Parameter Value

Chemical Name 3-(2-Bromophenyl)-2H-chromen-2-one

378236-90-9 (Note: Rare/Catalog specific; verify

CAS Number with vendor)

Molecular Formula C15H9BrO2

Molecular Weight 301.14 g/mol

Exact Mass 299.9786 Da

SMILES 0O=C10C2=CC=CC=C2C=C1C3=CC=CC=C3Br
IUPAC Name 3-(2-bromophenyl)chromen-2-one

Calculated Physicochemical Properties (In Silico)

These values are critical for assessing drug-likeness (Lipinski's Rule of 5).[1]

Property Value Context

High lipophilicity; likely
XLogP3 ~4.1 permeable but low aqueous
solubility.[1][2]

Excellent membrane

TPSA 26.30 A2 permeability predicted (<140

A2).[1][2]

Lacks classic donor groups
H-Bond Donors 0

(OH, NH).[1][2]

Carbonyl and ether oxygen.[1]
H-Bond Acceptors 2

[2]

Restricted rotation due to
Rotatable Bonds 1 ortho-bromo steric hindrance.

[1](2]
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Synthesis Protocols

Two primary methodologies are recommended for the synthesis of 3-(2-
Bromophenyl)coumarin. The Perkin Condensation is cost-effective for gram-scale synthesis,
while the Suzuki-Miyaura Coupling offers higher precision for library generation.[1][2]

Method A: Perkin Condensation (Classic Route)

This method utilizes the condensation of salicylaldehyde with an arylacetic acid derivative.[1][2]
* Reagents: Salicylaldehyde, 2-Bromophenylacetic acid, Acetic Anhydride (

), Triethylamine (
) or Sodium Acetate (
)[1]

o Conditions: Reflux at 140-150°C for 8-12 hours.[1][2]
Protocol:

e Charge: In a round-bottom flask, combine Salicylaldehyde (10 mmol) and 2-
Bromophenylacetic acid (10 mmol).

» Activate: Add Acetic Anhydride (30 mmol) and Triethylamine (15 mmol).

o Reflux: Heat the mixture to 140°C under a drying tube (calcium chloride) to exclude
moisture. Monitor by TLC (Hexane:Ethyl Acetate 4:1).[1][2]

o Work-up: Pour the hot reaction mixture into crushed ice/water. Hydrolyze excess anhydride.

[2]

 Purification: The precipitate is filtered, washed with water, and recrystallized from ethanol.[2]

Method B: Suzuki-Miyaura Cross-Coupling (Modern
Route)
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This route is preferred when 3-bromocoumarin is available, allowing for modular attachment of
various aryl groups.[1][2]

» Reagents: 3-Bromocoumarin, 2-Bromophenylboronic acid (or 2-Chlorophenylboronic acid if
selective coupling is required),

(5 mol%),

(2 eq).[1]

» Solvent: Toluene/Ethanol/Water (4:1:1) or Dioxane.[2]

e Conditions: Reflux (90-100°C) for 4—6 hours under inert atmosphere (
or
).

Protocol:

o Degas: Purge solvents with nitrogen for 15 minutes.

e Mix: Dissolve 3-Bromocoumarin (1.0 eq) and 2-Bromophenylboronic acid (1.1 eq) in the
solvent mixture.

o Catalyze: Add

and

[1][2]

e React: Heat to reflux.[1][2] The reaction typically completes rapidly compared to Perkin
condensation.[2]

 |solate: Extract with ethyl acetate, dry over

, and purify via silica gel column chromatography.

Mechanistic Visualization[1]
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Reaction Types

Method B: Suzuki Coupling (Catalytic)

Method A: Perkin Condensation (Classic)

Salicylaldehyde
Ac20 / Et3N
(Perkin)

N i i \ » . . Cyclization
[ 2-Bromophenylacetic Acid ) P O-Acyl Intermediate (-H20, -ACOH)
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3-Bromocoumarin

Click to download full resolution via product page

Figure 1: Dual synthetic pathways for 3-(2-Bromophenyl)coumarin. Method A utilizes classical
condensation, while Method B employs palladium-catalyzed cross-coupling.[1]

Applications & Biological Relevance[1][3][5][11][13]
[14][15]
The 3-arylcoumarin scaffold is a "privileged structure" in medicinal chemistry, often serving as a

bioisostere for flavonoids and isoflavones.[2]

Anticoagulant Activity

Derivatives of 3-phenylcoumarin are structural analogs of Warfarin.[2] The 2-bromo substituent
provides steric locking, which may alter binding kinetics to Vitamin K Epoxide Reductase
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(VKOR).[1][2]

Monoamine Oxidase (MAO) Inhibition

3-Arylcoumarins have shown potency as MAO-B inhibitors, relevant for Parkinson's disease
therapy.[1][2] The lipophilicity (LogP ~4.[2]1) suggests good Blood-Brain Barrier (BBB)
penetration, a requirement for CNS drugs.[1]

Fluorescent Probes

While 3-phenylcoumarin is fluorescent, the heavy atom effect of the bromine at the ortho
position typically quenches fluorescence via intersystem crossing (ISC).[1] This property makes
the molecule useful as a precursor for Suzuki-based polymerization or as a non-fluorescent
reference standard in photophysical studies.[1][2]

Structure-Activity Relationship (SAR) Logic[1][2][15]

3-(2-Bromophenyl)coumarin
Scaffold
Lactone Ring Ortho-Bromo Group . .
(H-Bond Acceptor) (Steric/Electronic) High LogP (~4.1)

Electrostatic Conformational \ Intersystem Passive
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Enzyme Binding (Heavy Atom Effect) BBB Penetration

Click to download full resolution via product page

Figure 2: Structure-Activity Relationship (SAR) map highlighting the functional impact of the
ortho-bromo substituent.[1]

Safety & Handling (SDS Summary)
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» Signal Word: Warning

e Hazard Statements:

[¢]

H302: Harmful if swallowed.[2]

[e]

H315: Causes skin irritation.[2][3]

[e]

H319: Causes serious eye irritation.[2][3]

(¢]

H335: May cause respiratory irritation.[2][3]
e Handling: Use in a fume hood.[1][2] Avoid dust formation.[2][3]
o Storage: Store at room temperature (15-25°C), dry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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